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Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891

CAS Number: 1052228-70-2
Molecular Formula: C13H17NOs3

Molecular Weight: 235.28 g/mol

Summary

Virosine B is a naturally occurring alkaloid isolated from the roots of Virosine oleifera[1].
Despite its identification and availability from several chemical suppliers for research purposes,
a comprehensive review of publicly accessible scientific literature and databases reveals a
significant lack of information regarding its biological activity, mechanism of action, and
toxicological profile. At present, no in-depth technical data, experimental protocols, or
associated signaling pathways for Virosine B have been published. This technical guide
serves to consolidate the limited available information and highlight the current knowledge gap
surrounding this compound.

Physicochemical Properties

Virosine B is characterized by the molecular formula C13H17NOs and a molecular weight of
approximately 235.28 g/mol [1][2][3]. It is classified as an alkaloid[1]. The IUPAC name for
Virosine B is (5R,10aR,10bS,12R)-4,5,8,9,10,10a-Hexahydro-12-hydroxy-7H-5,10b-ethano-
2H-furo[2,3-a]quinolizin-2-one[2].
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Table 1: Physicochemical Data for Virosine B

Property Value Reference
CAS Number 1052228-70-2 [11[2]131[4][5]
Molecular Formula C13H17NOs3 [11[2][3]
Molecular Weight 235.28 [1112]
Alternate Names K&ZEB; BB [2]

(5R,10aR,10bS,12R)-4,5,8,9,1

0,10a-Hexahydro-12-hydroxy-
IUPAC Name [2]

7H-5,10b-ethano-2H-furo[2,3-

ajquinolizin-2-one

Source Roots of Virosine oleifera [1]

Biological Activity and Mechanism of Action

As of this writing, there is no publicly available data on the biological activity or mechanism of
action of Virosine B. Scientific studies detailing its effects on cellular or animal models, its
potential therapeutic applications, or its interactions with biological targets have not been found
in the surveyed literature. Consequently, no signaling pathways associated with Virosine B can
be described or visualized.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
Virosine B are not available in the public domain. While some suppliers provide generic
formulation guidelines for dissolving the compound for in vitro and in vivo use, these are not
specific experimental procedures but rather general recommendations for compounds with low
water solubility[1][4].

General Formulation Suggestions (from supplier information):

e For in vitro use: Virosine B can be dissolved in solvents such as DMSO, Chloroform,
Dichloromethane, Ethyl Acetate, and Acetone[1][5].
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e For in vivo use: A common formulation involves dissolving the compound in a vehicle such
as DMSO, followed by dilution with agents like PEG300, Tween 80, and saline or corn oil[1]
[4]. For oral administration, suspension in 0.5% CMC Na has also been suggested[1].

It is critical to note that these are general suggestions and not validated protocols for Virosine
B. Researchers would need to determine the optimal formulation and dosage for their specific
experimental setup.

Conclusion and Future Directions

Virosine B remains a largely uncharacterized natural product. While its chemical structure has
been elucidated and the compound is commercially available, its biological properties are
unknown. This presents an opportunity for the scientific community to undertake foundational
research to explore its potential bioactivities. Future studies could include:

e Screening for Biological Activity: Testing Virosine B against various cell lines (e.g., cancer,
neuronal, immune cells) and in different disease models to identify any potential therapeutic
effects.

e Mechanism of Action Studies: If any biological activity is identified, subsequent research
would be needed to elucidate the underlying molecular mechanisms and identify the cellular
targets and signaling pathways involved.

» Toxicological Evaluation: Assessing the safety profile of Virosine B is crucial before it can be
considered for any therapeutic development.

Until such studies are conducted and published, a comprehensive technical guide on the core
biological aspects of Virosine B cannot be fully realized. The information presented here
reflects the entirety of the currently available public data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.invivochem.com/product/V96513
https://www.targetmol.com/compound/Virosine%20B
https://www.invivochem.com/product/V96513
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. Virosine B | Alkaloids | 1052228-70-2 | Invivochem [invivochem.com]

¢ 2. cn.canbipharm.com [cn.canbipharm.com]
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e 4. Virosine B | TargetMol [targetmol.com]

e 5. Virosine B | CAS:1052228-70-2 | Manufacturer ChemFaces [chemfaces.com]

 To cite this document: BenchChem. [Virosine B: An Obscure Alkaloid with Limited Public
Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591891#virosine-b-cas-number-1052228-70-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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